Cas no 2416230-81-2 (3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid)

• Product Name: 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid
• CAS No: 2416230-81-2
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• MDL: MFCD32667978
• CID: 5683050
• PubChem ID: 146155541
• Update Time: 2025-10-31

3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-amino-N-methyl-3-(methylsulfanyl)propanamido]propanoic acid
• 2416230-81-2
• EN300-25978098
• 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid

• MDL： MFCD32667978
• Inchi： 1S/C8H16N2O3S/c1-10(4-3-7(11)12)8(13)6(9)5-14-2/h6H,3-5,9H2,1-2H3,(H,11,12)
• InChI Key： WPHNMKCXHIZVQT-UHFFFAOYSA-N
• SMILES： S(C)CC(C(N(C)CCC(=O)O)=O)N

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 109Ų

Additional information on 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid

3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid: A Comprehensive Overview

3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid (CAS No. 2416230-81-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule's structure, which includes an amino group, a methylsulfanyl group, and a propanamido group, contributes to its versatile reactivity and biological activity.

The molecular formula of this compound is C7H15N3O2S, and its molecular weight is approximately 197.25 g/mol. The presence of sulfur in the methylsulfanyl group introduces distinct electronic properties, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of inflammation and oxidative stress.

One of the most notable aspects of 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid is its ability to act as a substrate for enzymatic reactions. Researchers have explored its interaction with various enzymes, including those involved in detoxification pathways. This has led to insights into its potential use as a therapeutic agent in conditions where enzyme modulation is critical, such as neurodegenerative diseases.

The synthesis of this compound involves multi-step reactions, often utilizing advanced techniques such as microwave-assisted synthesis or catalytic processes. These methods not only enhance yield but also improve the purity of the final product. The stability of 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid under different storage conditions has been thoroughly investigated, ensuring its reliability for long-term use in research and industrial applications.

In terms of biological activity, this compound has shown promise in preclinical studies as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a candidate for treating conditions such as arthritis and cardiovascular diseases. Furthermore, recent findings suggest that it may also possess antimicrobial properties, broadening its potential therapeutic applications.

The structural versatility of 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid allows for further modifications to enhance its bioavailability and efficacy. Researchers are actively exploring derivatization strategies to optimize its pharmacokinetic profile, ensuring better absorption and distribution within the body.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Results indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 3-2-amino-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid (CAS No. 2416230-81-2) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical properties, coupled with recent advancements in understanding its biological roles, position it as a key player in future research and development efforts.